molecular formula C28H18F3N3O2S2 B304256 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile

6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile

Cat. No. B304256
M. Wt: 549.6 g/mol
InChI Key: HWGPQURQHVJNMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its unique properties that make it suitable for various applications.

Mechanism of Action

The mechanism of action of 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. It may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile are still being studied. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It may also have neuroprotective effects and be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile in lab experiments is its unique properties. This compound has a high degree of selectivity and potency, making it suitable for various applications. However, one of the limitations is that it may not be suitable for all types of experiments. Its mechanism of action is not fully understood, and it may have off-target effects.

Future Directions

There are many future directions for research on 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile. One area of research is the development of new drugs for the treatment of neurological disorders. Another area is the study of its anti-inflammatory and anti-cancer properties. Further research is also needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile is a compound that has gained significant attention in the field of scientific research. Its unique properties make it suitable for various applications, including the development of new drugs for the treatment of neurological disorders, anti-inflammatory, anti-cancer, and anti-microbial activities. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile involves the reaction of 4-methoxybenzaldehyde, 2-acetylthiophene, and 2-chloro-4-(trifluoromethyl)nicotinonitrile in the presence of a base and a catalyst. The reaction results in the formation of 6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile.

Scientific Research Applications

6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile has various scientific research applications. It is used in the synthesis of novel compounds that have potential therapeutic properties. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been used in the development of new drugs for the treatment of neurological disorders.

properties

Product Name

6-(4-methoxyphenyl)-2-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile

Molecular Formula

C28H18F3N3O2S2

Molecular Weight

549.6 g/mol

IUPAC Name

6-(4-methoxyphenyl)-2-(2-oxo-2-phenothiazin-10-ylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile

InChI

InChI=1S/C28H18F3N3O2S2/c1-36-18-12-10-17(11-13-18)21-14-20(28(29,30)31)19(15-32)27(33-21)37-16-26(35)34-22-6-2-4-8-24(22)38-25-9-5-3-7-23(25)34/h2-14H,16H2,1H3

InChI Key

HWGPQURQHVJNMQ-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53

Canonical SMILES

COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53

Origin of Product

United States

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